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Compound of Interest

Compound Name: STAD 2

cat. No.: B611025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of two distinct molecules often
abbreviated as "STAD-2": Stapled AKAP Disruptor 2 (STAD-2), a synthetic peptide, and Signal-
transducing adaptor protein-2 (STAP-2), an intracellular adaptor protein. This document details
their respective roles in cellular signaling, provides experimental protocols for their study, and
presents key quantitative data.

Part 1: Stapled AKAP Disruptor 2 (STAD-2)

Introduction: Stapled AKAP Disruptor 2 (STAD-2) is a cell-permeable, hydrocarbon-stapled
peptide designed to selectively disrupt the interaction between A-Kinase Anchoring Proteins
(AKAPs) and the regulatory subunit 1l (RII) of Protein Kinase A (PKA).[1][2][3] By mimicking the
amphipathic a-helix of AKAPs, STAD-2 competitively binds to the docking and dimerization
(D/D) domain of PKA-RII, thereby displacing AKAPs and disrupting the spatial and temporal
regulation of PKA signaling.[2][4][5] This targeted disruption makes STAD-2 a valuable tool for
investigating the physiological roles of AKAP-mediated PKA signaling and as a potential
therapeutic agent, notably in malaria.[2][6]

Quantitative Data Summary
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Parameter Value Target Method Reference
Binding Affinity Fluorescence
6.2 nM Human PKA-RII o [7]
(Kd) Polarization
31 nM Human PKA-RIlo  Not Specified [3]
64 nM Human PKA-RIIB  Not Specified [3]
Antimalarial P. falciparum
o =1puM Flow Cytometry [2][6]
Activity (IC50) (late-stage)
P. falciparum
=1.5uM Flow Cytometry [6]

(ring-stage)

Signaling Pathway

STAD-2 intervenes in the canonical PKA signaling pathway by preventing the localization of
PKA to specific subcellular compartments by AKAPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

4. Investigating PKA-RII specificity using analogs of the PKA:AKAP peptide inhibitor STAD-2

To cite this document: BenchChem. [Application Notes and Protocols for STAD-2].

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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